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Compound of Interest

Compound Name: Trimethylsilyl crotonate

Cat. No.: B102237 Get Quote

An In-depth Technical Guide to the Physical Properties of Trimethylsilyl Crotonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

trimethylsilyl crotonate. The information is presented to support its application in research,

particularly in chemical synthesis and drug development. All quantitative data is summarized for

clarity, and a logical diagram of the compound's properties is provided.

Core Physical and Chemical Properties
Trimethylsilyl crotonate is a silyl enol ether of crotonic acid. It is a clear, colorless liquid at

room temperature.[1] Its fundamental identifiers and properties are crucial for its proper

handling, storage, and application in synthetic chemistry.

Table 1: Chemical Identifiers for Trimethylsilyl Crotonate
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Identifier Value

CAS Number 18269-64-2

Molecular Formula C₇H₁₄O₂Si

Synonyms

Trimethylsilyl (E)-but-2-enoate,

CH₃CHCHCOOSi(CH₃)₃, Trimethylsilyl-2-

Butenoic Acid

InChI
InChI=1S/C7H14O2Si/c1-5-6-7(8)9-10(2,3)4/h5-

6H,1-4H3/b6-5+

InChIKey VZRSIPIZCRNSAV-AATRIKPKSA-N

SMILES C/C=C/C(=O)O--INVALID-LINK--(C)C

Table 2: Physical Properties of Trimethylsilyl Crotonate

Property Value Conditions

Molecular Weight 158.27 g/mol

Appearance Clear colorless liquid

Boiling Point 49-50 °C at 10 mmHg

Density 0.897 g/mL at 25 °C

Refractive Index (n20/D) 1.4252 at 20 °C

Flash Point 104 °F

Vapor Pressure 6.61 mmHg at 25 °C

Storage Temperature 0-6 °C

Experimental Methodologies
The physical properties listed above are determined by standard experimental techniques as

documented in chemical literature. While specific experimental protocols for this compound are

not detailed in the provided search results, the general methodologies are as follows:
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Boiling Point: The boiling point is determined by distillation at a specified pressure (in this

case, reduced pressure at 10 mmHg). The temperature at which the liquid and vapor phases

are in equilibrium is recorded as the boiling point.

Density: The density is typically measured using a pycnometer or a digital density meter at a

controlled temperature (25 °C). It is calculated as the mass of the substance divided by its

volume.

Refractive Index: The refractive index is measured using a refractometer, which determines

the extent to which light is bent when passing through the liquid. The measurement is

standardized at a specific wavelength of light (the D-line of sodium, 589 nm) and

temperature (20 °C).

Structural and Property Overview
The following diagram illustrates the relationship between the core chemical structure of

trimethylsilyl crotonate and its key physical properties.
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Trimethylsilyl Crotonate

Physical Properties

Thermodynamic & Safety Properties

Trimethylsilyl Crotonate
C₇H₁₄O₂Si

CAS: 18269-64-2

Appearance:
Clear colorless liquid

Boiling Point:
49-50 °C @ 10 mmHg

Density:
0.897 g/mL @ 25 °C

Refractive Index:
1.4252 @ 20 °C

Flash Point:
104 °F

Vapor Pressure:
6.61 mmHg @ 25 °C

Storage Temp:
0-6 °C
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Caption: Overview of Trimethylsilyl Crotonate's key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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